molecular formula C11H17NS B097680 Pyridine, 4-[(tert-butylthio)methyl]-3-methyl- CAS No. 18794-53-1

Pyridine, 4-[(tert-butylthio)methyl]-3-methyl-

Cat. No. B097680
CAS RN: 18794-53-1
M. Wt: 195.33 g/mol
InChI Key: XFHWIZOKZFCTND-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Pyridine, 4-[(tert-butylthio)methyl]-3-methyl- is a chemical compound that belongs to the pyridine family. It is a colorless liquid that is widely used in scientific research applications. This compound has a wide range of applications in various fields, including biochemistry, pharmacology, and organic chemistry.

Mechanism Of Action

The mechanism of action of pyridine, 4-[(tert-butylthio)methyl]-3-methyl- is not well understood. However, it is believed to interact with biological molecules such as proteins and enzymes, leading to changes in their activity or function. This compound may also act as a modulator of ion channels, which are important in the regulation of cellular function.

Biochemical And Physiological Effects

Pyridine, 4-[(tert-butylthio)methyl]-3-methyl- has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. It has also been shown to have antimicrobial activity against a variety of bacteria and fungi. In addition, this compound has been shown to have anti-inflammatory and analgesic effects in animal models.

Advantages And Limitations For Lab Experiments

Pyridine, 4-[(tert-butylthio)methyl]-3-methyl- has several advantages for lab experiments. It is readily available and relatively inexpensive. It is also stable under a wide range of conditions, making it easy to handle and store. However, this compound has some limitations. It is toxic and should be handled with care. In addition, its mechanism of action is not well understood, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of pyridine, 4-[(tert-butylthio)methyl]-3-methyl-. One area of research is the development of new synthetic methods for this compound. This could lead to more efficient and cost-effective production methods. Another area of research is the study of the biological activity of this compound. Further studies may reveal new applications in the fields of pharmacology and medicine. Finally, the development of new derivatives of this compound may lead to the discovery of new compounds with improved properties and applications.
Conclusion:
Pyridine, 4-[(tert-butylthio)methyl]-3-methyl- is a versatile compound with a wide range of applications in scientific research. Its synthesis method is well-established, and it has been shown to have a variety of biochemical and physiological effects. While there are some limitations to its use, there are also many future directions for research in this area. As the study of this compound continues, it is likely that new applications and discoveries will emerge, making it an important compound in the field of chemistry and beyond.

Synthesis Methods

Pyridine, 4-[(tert-butylthio)methyl]-3-methyl- can be synthesized by the reaction of 4-chloro-3-methylpyridine with tert-butylthiomethyl chloride in the presence of a base. The reaction takes place in a solvent such as chloroform or dichloromethane. The product is then purified using column chromatography or recrystallization.

Scientific Research Applications

Pyridine, 4-[(tert-butylthio)methyl]-3-methyl- has a wide range of applications in scientific research. It is used as a building block in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and materials science. It is also used as a ligand in coordination chemistry, which is important in the development of catalysts and sensors. In addition, this compound is used in the study of biological systems, such as the interaction of proteins with small molecules.

properties

CAS RN

18794-53-1

Product Name

Pyridine, 4-[(tert-butylthio)methyl]-3-methyl-

Molecular Formula

C11H17NS

Molecular Weight

195.33 g/mol

IUPAC Name

4-(tert-butylsulfanylmethyl)-3-methylpyridine

InChI

InChI=1S/C11H17NS/c1-9-7-12-6-5-10(9)8-13-11(2,3)4/h5-7H,8H2,1-4H3

InChI Key

XFHWIZOKZFCTND-UHFFFAOYSA-N

SMILES

CC1=C(C=CN=C1)CSC(C)(C)C

Canonical SMILES

CC1=C(C=CN=C1)CSC(C)(C)C

Origin of Product

United States

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